Cas no 338956-62-0 ((2E,3E)-3-(methoxyimino)-1-(4-methoxyphenyl)-2-[2-(4-methoxyphenyl)hydrazin-1-ylidene]propan-1-one)

• Product Name: (2E,3E)-3-(methoxyimino)-1-(4-methoxyphenyl)-2-[2-(4-methoxyphenyl)hydrazin-1-ylidene]propan-1-one
• CAS No: 338956-62-0
• CID: 4648035
• Update Time: 2025-06-23

(2E,3E)-3-(methoxyimino)-1-(4-methoxyphenyl)-2-[2-(4-methoxyphenyl)hydrazin-1-ylidene]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-METHOXYPHENYL)-2-[2-(4-METHOXYPHENYL)HYDRAZONO]-3-OXOPROPANAL O-METHYLOXIME
• (2E,3E)-3-(methoxyimino)-1-(4-methoxyphenyl)-2-[2-(4-methoxyphenyl)hydrazin-1-ylidene]propan-1-one
• Benzenepropanal, 4-methoxy-α-[2-(4-methoxyphenyl)hydrazinylidene]-β-oxo-, 1-(O-methyloxime)

Additional information on (2E,3E)-3-(methoxyimino)-1-(4-methoxyphenyl)-2-[2-(4-methoxyphenyl)hydrazin-1-ylidene]propan-1-one

Research Brief on (2E,3E)-3-(methoxyimino)-1-(4-methoxyphenyl)-2-[2-(4-methoxyphenyl)hydrazin-1-ylidene]propan-1-one (CAS: 338956-62-0)

The compound (2E,3E)-3-(methoxyimino)-1-(4-methoxyphenyl)-2-[2-(4-methoxyphenyl)hydrazin-1-ylidene]propan-1-one (CAS: 338956-62-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. Its unique hydrazone and methoxyimino functional groups contribute to its ability to interact with various biological targets, particularly those involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy.

In addition to its kinase inhibitory properties, (2E,3E)-3-(methoxyimino)-1-(4-methoxyphenyl)-2-[2-(4-methoxyphenyl)hydrazin-1-ylidene]propan-1-one has shown promise in antimicrobial applications. A recent preprint on bioRxiv reported its efficacy against multidrug-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 2 µg/mL. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional beta-lactam antibiotics.

The synthesis of this compound has also seen advancements in recent years. A 2022 paper in Organic Letters described a novel, high-yield (78%) synthetic route using a palladium-catalyzed coupling reaction, which significantly improved upon previous methods that yielded only 45-50%. This development is particularly important for scaling up production for preclinical studies.

Pharmacokinetic studies conducted in murine models have revealed favorable properties, including good oral bioavailability (62%) and a half-life of approximately 6 hours. These characteristics, combined with its low cytotoxicity profile (IC50 > 100 µM in HEK293 cells), make it an attractive candidate for further drug development. However, researchers note that metabolic stability in human liver microsomes requires optimization, as current data shows rapid Phase I metabolism.

Looking forward, several research groups have initiated structure-activity relationship (SAR) studies to optimize this scaffold. Preliminary results suggest that modifications at the methoxyimino group can significantly alter target selectivity, potentially leading to more specific therapeutic agents. The compound's versatility and the growing body of research surrounding it position it as a valuable tool in chemical biology and a promising lead in pharmaceutical development.